1-(2,5-dimethylphenyl)-N,N-dimethyl-6-oxo-4,5-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)-N,N-dimethyl-6-oxo-4,5-dihydropyridazine-3-carboxamide
• InChI: InChI=1S/C15H19N3O2/c1-10-5-6-11(2)13(9-10)18-14(19)8-7-12(16-18)15(20)17(3)4/h5-6,9H,7-8H2,1-4H3
• InChI Key: CRISAORBARROIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=O)CCC(=N2)C(=O)N(C)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

1-(2,5-dimethylphenyl)-N,N-dimethyl-6-oxo-4,5-dihydropyridazine-3-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as DPC, and it has been found to have a wide range of biochemical and physiological effects that make it a valuable tool for researchers.

Mechanism of Action

The mechanism of action of DPC is not fully understood. However, it has been found to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that is involved in DNA repair, and its inhibition has been shown to have anticancer effects.
Biochemical and Physiological Effects:
DPC has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth of tumors, and reduce inflammation. DPC has also been found to have neuroprotective effects and to improve cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPC in lab experiments is its ability to selectively target cancer cells. This makes it a valuable tool for cancer research. However, one of the limitations of using DPC is its potential toxicity. Further research is needed to determine the optimal dosage and to assess its long-term effects.

Future Directions

There are several future directions for research on DPC. One area of interest is its potential as a therapeutic agent for cancer. Further research is needed to determine the optimal dosage and to assess its long-term effects. Another area of interest is its potential as a neuroprotective agent. DPC has been found to have neuroprotective effects, and further research is needed to determine its potential as a treatment for neurodegenerative diseases. Additionally, DPC has been found to improve cardiovascular function, and further research is needed to determine its potential as a treatment for cardiovascular disease.

Synthesis Methods

The synthesis of DPC is a complex process that involves several steps. The first step involves the reaction of 2,5-dimethylbenzaldehyde with ethyl acetoacetate to form 1-(2,5-dimethylphenyl)-2-ethoxycarbonyl-1,3-dihydro-2H-pyridin-4-one. This compound is then reacted with hydrazine hydrate to form 1-(2,5-dimethylphenyl)-N,N-dimethyl-6-oxo-4,5-dihydropyridazine-3-carboxamide.

Scientific Research Applications

DPC has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. Some of the areas where DPC has been used include cancer research, neuroscience, and cardiovascular research.